Cas no 3781-70-2 (4-hydroxy-3-methyl-1-benzofuran-2-carboxylic acid)

• Product name: 4-hydroxy-3-methyl-1-benzofuran-2-carboxylic acid
• CAS No: 3781-70-2
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 2107150
• PubChem ID: 9497662

4-hydroxy-3-methyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-methyl-2-Benzofurancarboxylic acid
• 4-hydroxy-3-methyl-1-benzofuran-2-carboxylic acid
• SCHEMBL3611742
• A1-02014
• AN-584/43371948
• ZECFDSHQTNXXCA-UHFFFAOYSA-N
• AKOS006330856
• G54476
• DAA78170
• DA-19838
• EN300-118192
• 965-109-6
• CS-0451893
• 4-hydroxy-3-methylbenzofuran-2-carboxylic acid
• 3781-70-2
• 4-Hydroxy-3-methyl-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 4-hydroxy-3-methyl-

• Inchi： InChI=1S/C10H8O4/c1-5-8-6(11)3-2-4-7(8)14-9(5)10(12)13/h2-4,11H,1H3,(H,12,13)
• InChI Key： ZECFDSHQTNXXCA-UHFFFAOYSA-N
• SMILES： CC1=C(OC2=CC=CC(O)=C12)C(O)=O

Computed Properties

• Exact Mass: 192.04225873Da
• Monoisotopic Mass: 192.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų
• XLogP3: 2.2